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Compound of Interest

Compound Name: Walrycin B

Cat. No.: B1684085 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Walrycin B, a potent SARS-CoV-2 3CLpro and WalR response regulator inhibitor.[1][2]

Adherence to these procedures is critical to ensure personnel safety and environmental

protection. Walrycin B is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[3]

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Before handling Walrycin B waste, ensure all personnel are equipped with the following PPE:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).

Body Protection: Impervious clothing or lab coat.

Respiratory Protection: Use only in areas with appropriate exhaust ventilation to avoid

inhalation of dust or aerosols.[3][4]

In case of accidental exposure, follow these first aid measures immediately:
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Eye Contact: Flush eyes immediately with large amounts of water and seek prompt medical

attention.[3]

Skin Contact: Rinse skin thoroughly with soap and plenty of water.[3][4]

Ingestion: If swallowed, call a poison center or physician. Rinse mouth with water.[3]

Inhalation: Move the person to fresh air.[4]

Waste Categorization and Segregation
Proper segregation is the first step in the disposal workflow. Walrycin B waste must be

categorized based on its form and contamination level. Do not mix with incompatible materials

such as strong acids/alkalis or strong oxidizing/reducing agents.[3]

Waste Category Description

Solid Waste

Unused or expired Walrycin B powder,

contaminated lab materials (e.g., weigh boats,

gloves, bench paper).

Liquid Waste
Solutions containing Walrycin B (e.g., in DMSO),

rinsate from contaminated glassware.

Sharps Waste
Contaminated needles, syringes, or other sharp

objects.

Empty Containers Original containers of Walrycin B.

Step-by-Step Disposal Procedures
The following diagram outlines the decision-making process for the disposal of different forms

of Walrycin B waste.

Walrycin B Waste Disposal Decision Workflow

Experimental Protocol: Decontamination of Empty Containers
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To render an empty container of Walrycin B non-hazardous, a triple-rinse procedure is

mandatory.

First Rinse: Add a small amount of a suitable solvent (e.g., ethanol or a 10% bleach solution

followed by water) to the empty container. The solvent volume should be approximately 10%

of the container's volume.

Agitation: Securely cap the container and agitate it vigorously for at least 30 seconds to

ensure the solvent contacts all interior surfaces.

Collection: Decant the rinsate into a designated liquid waste container labeled "Walrycin B
Waste".[5]

Repeat: Repeat steps 1-3 two more times for a total of three rinses.

Final Disposal: After triple-rinsing, the container can be managed as non-hazardous

laboratory glass or plastic. Scratch out all personal or chemical information on the label

before disposal or recycling.[6]

Waste Accumulation and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste: Walrycin B",

the primary hazard (Toxic, Ecotoxic), and the date of accumulation.

Containment: Keep all waste containers tightly sealed and stored in a cool, well-ventilated

area designated for hazardous waste.[3] Store away from direct sunlight and incompatible

materials.[3]

Spill Management: In the event of a spill, prevent the product from entering drains.[4] Collect

spillage using absorbent material and place it in a sealed container for disposal.[3]

Final Disposal Logistics
Under no circumstances should Walrycin B or its rinsate be disposed of down the drain or in

regular trash.[4] All categories of Walrycin B waste must be disposed of through an approved

waste disposal plant or a licensed chemical waste management company.[3][7] Follow all

institutional, local, and national regulations for hazardous waste disposal.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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